[(2-methyl-1H-indol-3-yl)methyl]amine hydrochloride

• IUPAC Name: (2-methyl-1H-indol-3-yl)methanamine
• InChI: InChI=1S/C10H12N2/c1-7-9(6-11)8-4-2-3-5-10(8)12-7/h2-5,12H,6,11H2,1H3
• InChI Key: DQAIODDNCNXORY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)CN
• Molecular Formula: C10H12N2
• Molecular Weight: 160.22 g/mol
• CAS No.: 90888-61-2

Description

[(2-methyl-1H-indol-3-yl)methyl]amine hydrochloride is a compound with the empirical formula C9H10N2. It’s a solid substance and is part of the class of organic compounds known as 3-alkylindoles. These compounds contain an indole moiety that carries an alkyl chain at the 3-position.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For example, a series of N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)acetamides were synthesized based on the inhibitory effect of CA-4 analogues and indoles on tubulin polymerization. The reaction was also catalyzed by L-proline, Amberlite, IRA-400 Cl resin, and polyaniline-fluoroboric acid-dodecyl hydrogen sulfate salt (PANI-HBF4).

Molecular Structure Analysis

The molecular structure of This compound can be analyzed using various techniques such as FT-IR, 1H-NMR, and ESI-MS. For example, the FT-IR spectrum shows peaks at 3061 (Ar-H str), 1538 (Ar-C str), 3369 (NH-str), 1646 (NH-bend), 1705 (C=O-str), and 689 (Cl). The 1H-NMR spectrum shows signals at δ 4.69 (s, 2H, CH2-H), δ 6.68 (d, 2H, J = 10.3 Hz, CH-H), δ 7.27 (s, 4H, Ar-H), δ 7.50 (d, 2H, J = 12.4 Hz, Ar-H) δ 7.88 (d, 2H, J = 14.1 Hz, Ar-H), δ 8.25 (s, 1H, NH-H), δ 9.10 (s, 1H, NOH-H).

Chemical Reactions Analysis

The chemical reactions involving This compound can be analyzed based on the reactions of similar compounds. For instance, N-alkylanilines were used in excess to avoid the formation of bis(indolyl)alkanes.

Physical And Chemical Properties Analysis

The physical and chemical properties of This compound can be analyzed using various techniques. For example, the melting point is 211–213°C. The molecular weight is 146.19.

Scientific Research Applications

• Synthesis and Structural Studies :

  • Yi et al. (2005) conducted research on the synthesis of 4-chloro-5-hydroxy-1H-benzo[g]indoles, which are structurally related to [(2-methyl-1H-indol-3-yl)methyl]amine hydrochloride. They reported the reaction of methyl 2-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)propenoate with primary amines, which produced 4-chloro-5-hydroxy-3-methoxycarbonyl-1H-benzo[g]indoles as major compounds (Yi, Cho, & Lee, 2005).

• Antimicrobial Activities :

  • Anekal and Biradar (2012) found that indole derivatives synthesized using microwave-assisted conditions displayed significant antimicrobial activities. This indicates the potential of compounds like this compound in developing antimicrobial agents (Anekal & Biradar, 2012).

• Catalytic and Synthetic Applications :

  • Peng et al. (2013) discussed the synthesis of (R)-1-(1H-indol-3-yl)propan-2-amines Hydrochloride from ketones, demonstrating the utility of similar compounds in complex chemical syntheses (Peng et al., 2013).

• Biological Activity and Medicinal Chemistry :

  • Behbehani et al. (2011) explored the synthesis of 2-arylhydrazononitriles and their conversion into indolyl-5-amino-2-phenyl-1,2,3-triazoles, demonstrating their promising antimicrobial activities (Behbehani, Ibrahim, Makhseed, & Mahmoud, 2011).

• Pharmaceutical Applications :

  • Bautista-Aguilera et al. (2014) studied N-Methyl-N-((1-methyl-5-(3-(1-(2-methylbenzyl)piperidin-4-yl)propoxy)-1H-indol-2-yl)methyl)prop-2-yn-1-amine as a new cholinesterase and monoamine oxidase dual inhibitor, indicating the potential of related compounds in pharmaceutical applications (Bautista-Aguilera et al., 2014).

Mechanism of Action

Target of Action

Indole derivatives, a significant heterocyclic system in natural products and drugs, play a crucial role in cell biology . They bind with high affinity to multiple receptors, making them useful in developing new therapeutic derivatives .

Mode of Action

One study revealed that a similar compound induced cell apoptosis in a dose-dependent manner, arrested the cells in the g2/m phase, and inhibited polymerization of tubulin, consistent with the action of colchicine .

Biochemical Pathways

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that indole derivatives may affect a variety of biochemical pathways.

Result of Action

A similar compound was found to induce cell apoptosis, arrest cells in the g2/m phase, and inhibit tubulin polymerization . These effects suggest that [(2-methyl-1H-indol-3-yl)methyl]amine hydrochloride may have similar cellular and molecular impacts.

Safety and Hazards

The safety and hazards of [(2-methyl-1H-indol-3-yl)methyl]amine hydrochloride can be inferred from similar compounds. For instance, it’s classified as Acute Tox. 3 Oral, indicating that it’s toxic if swallowed.

Future Directions

The future directions for [(2-methyl-1H-indol-3-yl)methyl]amine hydrochloride could involve further development of tubulin polymerization inhibitors. Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities.